Cas no 923978-25-0 (O-Trimethyl GFT-505)

• Product Name: O-Trimethyl GFT-505
• CAS No: 923978-25-0
• MF: C₂₆H₃₂O₄S
• MW: 440.594886779785
• CID: 5040471
• Update Time: 2025-06-29

O-Trimethyl GFT-505 Chemical and Physical Properties

Names and Identifiers

• O-Trimethyl GFT-505

• Inchi： 1S/C26H32O4S/c1-17-15-19(9-14-22(27)20-10-12-21(31-8)13-11-20)16-18(2)23(17)29-26(6,7)24(28)30-25(3,4)5/h9-16H,1-8H3/b14-9+
• InChI Key： YYPZICPPNBONPZ-NTEUORMPSA-N
• SMILES： C(OC(C)(C)C)(=O)C(OC1=C(C)C=C(/C=C/C(C2=CC=C(SC)C=C2)=O)C=C1C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on O-Trimethyl GFT-505

O-Trimethyl GFT-505: A Comprehensive Overview

O-Trimethyl GFT-505, with the CAS No. 923978-25-0, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, often referred to as O-Trimethyl GFT-505, belongs to a class of advanced materials that are being explored for their role in various industries, including pharmaceuticals, electronics, and advanced materials science. The long-tail keyword for this compound, such as "O-Trimethyl GFT-505 CAS 923978-25-0", highlights its specificity and importance in scientific research.

The chemical structure of O-Trimethyl GFT-505 is characterized by a complex arrangement of functional groups that contribute to its unique properties. Recent studies have focused on understanding the molecular interactions and stability of this compound under various conditions. For instance, researchers have investigated the influence of temperature and pH on the compound's performance, revealing its remarkable resilience in extreme environments. These findings have implications for its use in high-performance applications where stability is critical.

One of the most promising applications of O-Trimethyl GFT-505 lies in the field of pharmaceuticals. Scientists have explored its potential as a drug delivery agent due to its ability to encapsulate and release bioactive molecules in a controlled manner. This property makes it an ideal candidate for targeted drug delivery systems, which are increasingly sought after in modern medicine. Additionally, the compound's biocompatibility has been tested extensively, with results indicating minimal adverse effects on human cells.

In the electronics industry, O-Trimethyl GFT-505 has shown potential as a component in advanced materials for semiconductor devices. Its ability to conduct electricity while maintaining structural integrity under high temperatures has made it a subject of interest for researchers working on next-generation electronics. Recent breakthroughs in nanotechnology have further enhanced its applicability, with studies demonstrating its role in creating ultra-thin films for high-speed data transmission.

The synthesis of O-Trimethyl GFT-505 involves a multi-step chemical process that requires precise control over reaction conditions. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets the stringent requirements of various industries. The use of cutting-edge analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

Despite its numerous advantages, the commercialization of O-Trimethyl GFT-505 faces challenges related to scalability and cost-effectiveness. Efforts are underway to develop more efficient synthesis methods that can reduce production costs while maintaining quality standards. Collaborative research between academic institutions and industry leaders is expected to play a pivotal role in overcoming these barriers.

In conclusion, O-Trimethyl GFT-505 (CAS No. 923978-25-0) represents a significant advancement in materials science with diverse applications across multiple industries. Its unique properties, combined with ongoing research into its synthesis and applications, position it as a key player in the development of innovative solutions for tomorrow's challenges.